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Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the physicochemical properties of Oxazol-5-
ylmethanol (CAS No: 127232-41-1), a versatile heterocyclic building block of significant

interest in medicinal chemistry and materials science. This document moves beyond a simple

data sheet to offer insights into the synthesis, reactivity, and practical handling of this

compound, grounded in established chemical principles.

Molecular Structure and Identification
Oxazol-5-ylmethanol, with the molecular formula C₄H₅NO₂, is a five-membered aromatic

heterocycle containing both oxygen and nitrogen atoms, with a hydroxymethyl substituent at

the 5-position.[1][2] This seemingly simple structure provides a unique combination of chemical

features: a nucleophilic alcohol, an aromatic ring system susceptible to electrophilic and

nucleophilic attack, and the potential for the heteroatoms to engage in hydrogen bonding and

metal coordination.
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Identifier Value

IUPAC Name (1,3-Oxazol-5-yl)methanol[1]

CAS Number 127232-41-1[1][2]

Molecular Formula C₄H₅NO₂[1][2]

Molecular Weight 99.09 g/mol [1][2]

SMILES C1=C(OC=N1)CO[1]

InChI
InChI=1S/C4H5NO2/c6-2-4-1-5-3-7-

4/h1,3,6H,2H2[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of Oxazol-5-ylmethanol is
paramount for its effective use in synthesis and formulation. The following table summarizes

key known and predicted properties. It is important to note that while some data is

experimentally derived, other values are computational predictions and should be used as a

guide.

Property Value Source

Appearance
White to off-white solid

(predicted)
General knowledge

Boiling Point 212.8 °C at 760 mmHg[2] American Elements

Density 1.25 g/cm³[2] American Elements

Flash Point 82.49 °C[2] American Elements

XLogP3 -0.5[1] PubChem (Computed)

Water Solubility Soluble (predicted) General knowledge

pKa Not experimentally determined -
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The synthesis of 5-substituted oxazoles is well-documented, with the Van Leusen oxazole

synthesis being a prominent and versatile method.[3][4][5][6] This reaction typically involves the

condensation of an aldehyde with tosylmethyl isocyanide (TosMIC) in the presence of a base.

[3][4][5][6] For the synthesis of Oxazol-5-ylmethanol, a protected form of glycolaldehyde

would be the logical aldehyde component.
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Derivatization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b140774#physicochemical-properties-of-oxazol-5-
ylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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